Cas no 1807171-48-7 (Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807171-48-7
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4796473
• Update Time: 2025-06-15

Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-10(18)5-7-3-9(13)4-8(6-17)11(7)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： JTBCESBZJFUDGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate (CAS No. 1807171-48-7)

Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate (CAS No. 1807171-48-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a trifluoromethylthio group, a cyano substituent, and a bromo atom, offers versatile applications in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and functional group diversity, which make it a valuable intermediate in the synthesis of complex molecules.

The compound's CAS number 1807171-48-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its systematic name, Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate, highlights the presence of key functional groups that contribute to its chemical behavior. The trifluoromethylthio moiety, in particular, is known for its electron-withdrawing properties, which can enhance the compound's stability and reactivity in various chemical transformations. This feature aligns with current trends in fluorinated compound research, a hot topic in pharmaceutical and agrochemical development due to the unique properties imparted by fluorine atoms.

In recent years, the demand for fluorinated building blocks like Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate has surged, driven by their applications in drug discovery and crop protection. The compound's bromo and cyano groups further expand its utility, enabling cross-coupling reactions and nucleophilic substitutions, which are pivotal in modern synthetic strategies. These attributes make it a sought-after reagent for chemists working on high-value intermediates and custom synthesis projects.

From an SEO perspective, keywords such as "CAS 1807171-48-7 supplier," "Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate synthesis," and "trifluoromethylthio compounds applications" are frequently searched by researchers and procurement specialists. Addressing these queries, this compound is typically available through specialized chemical suppliers who cater to the needs of pharmaceutical intermediates and agrochemical research. Its synthesis often involves multi-step organic reactions, including halogenation, cyanation, and esterification, which are well-documented in peer-reviewed literature.

The growing interest in sustainable chemistry and green synthesis has also influenced the study of compounds like Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate. Researchers are exploring eco-friendly catalytic methods to incorporate its functional groups, reducing waste and energy consumption. This aligns with broader industry trends, where environmentally benign processes are prioritized without compromising efficiency or yield.

In summary, Ethyl 5-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate (CAS No. 1807171-48-7) represents a cutting-edge example of functionalized aromatic esters with broad applicability. Its structural features and reactivity profile make it a cornerstone in the development of novel compounds for life sciences and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain a focal point in synthetic chemistry innovation.